5-Ethoxy-2-fluoro4-methylphenylboronic acid

• Molecular Formula: C9H12BFO3
• Molecular Weight: 198.00 g/mol
• IUPAC Name: (5-ethoxy-2-fluoro-4-methylphenyl)boronic acid
• InChI: InChI=1S/C9H12BFO3/c1-3-14-9-5-7(10(12)13)8(11)4-6(9)2/h4-5,12-13H,3H2,1-2H3
• InChI Key: XCCLBRPKLLEGMR-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1F)C)OCC)(O)O

Description

5-Ethoxy-2-fluoro4-methylphenylboronic acid is a useful research compound. Its molecular formula is C9H12BFO3 and its molecular weight is 198.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In dried glassware, 2.5M n-BuLi in hexanes (18.01 mL, 45.02 mmol) was added over 15 minutes to a stirred solution of 1-ethoxy-4-fluoro-5-iodo-2-methyl-benzene [CAS: 918813-06-6](9.7 g, 34.63 mmol) in dry THF (100 mL) at −78° C. under N2. After stirring for 30 mins, trimethyl borate (7.72 mL, 69.27 mmol) was added over 10 mins. The mixture was stirred for 3.25 h at −78° C. then quenched by slow addition of 1M HCl (115 ml). The mixture was warmed to ambient temperature, diluted with water (115 ml) and extracted with EtOAc (2×100 ml). The combined organic extracts were washed with saturated sodium metabisulfite soln (250 ml), brine (100 ml) and dried (MgSO4). The almost colourless solution was evaporated to a cream solid, dried rt/vac/1 h (wt=6.2 g). This solid was stirred with Et2O/iso-hexane (1:1) (40 ml) and filtered under suction and washed with the mixture then iso-hexane, dried rt/vac/overnight to give (5-ethoxy-2-fluoro-4-methyl-phenyl)boronic acid (D94) (4.0 g);